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Compound of Interest

Compound Name: L-Alanine-3-13C

Cat. No.: B1280360 Get Quote

Essential Safety and Handling Guide for L-
Alanine-3-13C
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides comprehensive safety, operational, and disposal protocols for L-Alanine-3-
13C, a non-hazardous, stable isotope-labeled amino acid. Adherence to these procedures is

critical for ensuring personnel safety and maintaining the isotopic purity of the compound for

accurate experimental results.

Immediate Safety and Personal Protective
Equipment (PPE)
While L-Alanine-3-13C is classified as a non-hazardous substance, adherence to standard

laboratory safety protocols is mandatory to protect both the user and the product's integrity. The

primary concern when handling this compound is the avoidance of contamination, which can

compromise experimental outcomes.

Personal Protective Equipment (PPE) Recommendations
The following table outlines the recommended PPE for various laboratory activities involving L-
Alanine-3-13C.
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Activity Minimum PPE
Recommended Additional
PPE

Weighing and Aliquoting
Lab coat, safety glasses with

side shields, nitrile gloves.

Anti-static gloves (if working

with very small quantities in a

low-humidity environment).

Dissolving and Solution

Preparation

Lab coat, safety glasses with

side shields, nitrile gloves.

Chemical splash goggles for

larger volumes.

General Handling and Transfer
Lab coat, safety glasses with

side shields, nitrile gloves.
N/A

Cleaning and Decontamination
Lab coat, safety glasses with

side shields, nitrile gloves.
N/A

Note: Always inspect gloves for tears or punctures before use. Change gloves immediately if

they become contaminated.

Operational Plans: Handling and Experimental
Protocols
The principal objective when working with L-Alanine-3-13C is to prevent isotopic dilution or

chemical contamination. The following protocols are designed to maintain the integrity of the

compound.

Experimental Protocol: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of L-Alanine-3-13C, a common

procedure in metabolic research and drug development.

Objective: To accurately prepare a sterile stock solution of L-Alanine-3-13C at a specified

concentration while minimizing the risk of contamination.

Materials:

L-Alanine-3-13C powder
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Sterile, high-purity solvent (e.g., deionized water, phosphate-buffered saline)

Sterile conical tubes or vials

Calibrated analytical balance

Sterile pipette and tips

Laminar flow hood or biological safety cabinet

Vortex mixer

Procedure:

Pre-cleaning: Thoroughly clean the work surface within the laminar flow hood with a suitable

disinfectant (e.g., 70% ethanol).

Tare Weighing: Place a sterile weighing boat or microcentrifuge tube on the analytical

balance and tare to zero.

Weighing: Carefully weigh the desired amount of L-Alanine-3-13C powder. Record the exact

weight. To prevent creating airborne dust, handle the solid form gently.

Transfer: Transfer the weighed powder to a sterile conical tube or vial.

Solvent Addition: Using a sterile pipette, add the calculated volume of the appropriate sterile

solvent to the tube containing the L-Alanine-3-13C.

Dissolution: Cap the tube securely and vortex until the powder is completely dissolved.

Visually inspect the solution to ensure there are no undissolved particulates.

Labeling: Clearly label the tube with the compound name (L-Alanine-3-13C), concentration,

solvent, date of preparation, and your initials.

Storage: Store the stock solution at the recommended temperature, typically refrigerated or

frozen, to ensure stability. Refer to the product's certificate of analysis for specific storage

conditions.
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Disposal Plan
As a non-hazardous compound, L-Alanine-3-13C does not require special hazardous waste

disposal procedures. However, responsible disposal is crucial to maintain a safe and compliant

laboratory environment.

Step-by-Step Disposal Guidance:

Unused Solid Compound:

The original container with any remaining solid L-Alanine-3-13C can be disposed of in the

regular laboratory trash, provided it is securely sealed.

Ensure the container is clearly labeled as "Non-Hazardous" to avoid confusion.

Aqueous Solutions:

Small quantities of aqueous solutions of L-Alanine-3-13C can typically be disposed of

down the sanitary sewer with copious amounts of water.

Consult your institution's specific guidelines for drain disposal to ensure compliance with

local regulations.

Contaminated Labware:

Disposable labware (e.g., pipette tips, tubes) that has come into contact with L-Alanine-3-
13C can be discarded in the regular laboratory trash.

There is no need for special collection of this waste.

Physical and Chemical Properties
A summary of the key physical and chemical properties of L-Alanine-3-13C is provided below

for easy reference.
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Property Value

Molecular Formula C₂¹³CH₇NO₂

Molecular Weight 90.09 g/mol

Appearance White solid

Melting Point 314.5 °C (decomposes)[1]

Isotopic Purity ≥99 atom % ¹³C

Solubility Soluble in water

Logical Workflow for Handling L-Alanine-3-13C
The following diagram illustrates the standard workflow for handling L-Alanine-3-13C from

receipt to disposal, emphasizing safety and product integrity at each step.
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Caption: Workflow for safe handling and disposal of L-Alanine-3-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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